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Compound of Interest |

2-[(4-
Compound Name: Nitrophenyl)carbamoyl]benzoic

acid

Cat. No.: B179000

Synthesis Protocol for 2-[(4-
Nitrophenyl)carbamoyl]benzoic acid
Abstract

This document provides a detailed, step-by-step protocol for the synthesis of 2-[(4-
Nitrophenyl)carbamoyl]benzoic acid. This compound is of interest to researchers in drug
development and medicinal chemistry as a potential intermediate or scaffold for novel
therapeutic agents. The synthesis involves the nucleophilic acyl substitution reaction between
phthalic anhydride and 4-nitroaniline. This protocol outlines the necessary reagents,
equipment, procedure, and safety precautions.

Principle

The synthesis of 2-[(4-Nitrophenyl)carbamoyl]benzoic acid is achieved through the reaction
of phthalic anhydride with 4-nitroaniline in a suitable solvent, such as glacial acetic acid. The
reaction proceeds via a nucleophilic attack of the amino group of 4-nitroaniline on one of the
carbonyl carbons of the phthalic anhydride ring. This leads to the opening of the anhydride ring
and the formation of the corresponding phthalamic acid derivative.

Reagents and Materials
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Molecular
Reagent/Ma Molecular . . . CAS
. Weight ( Quantity Supplier
terial Formula Number
g/mol )
Phthalic 1.48 g (10 Sigma-
CsH40s3 148.12 85-44-9
Anhydride mmol) Aldrich
] - 1.38 g (10 Acros
4-Nitroaniline  CeHsN202 138.12 ) 100-01-6
mmol) Organics
Glacial Acetic Fisher
_ CHsCOOH 60.05 50 mL S 64-19-7
Acid Scientific
Deionized
H20 18.02 As needed In-house 7732-18-5
Water
For i
o Sigma-
Ethanol C2HsOH 46.07 recrystallizati ] 64-17-5
Aldrich
on
Equipment
e 100 mL Round-bottom flask
o Reflux condenser
» Heating mantle with a magnetic stirrer
e Magnetic stir bar
o Beakers
o Graduated cylinders
e Buchner funnel and flask
« Filter paper
e Melting point apparatus
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FT-IR Spectrometer

NMR Spectrometer

Experimental Protocol

Reaction Setup: In a 100 mL round-bottom flask, combine phthalic anhydride (1.48 g, 10
mmol) and 4-nitroaniline (1.38 g, 10 mmol).

Solvent Addition: Add 50 mL of glacial acetic acid to the flask.

Reaction: Place a magnetic stir bar in the flask, attach a reflux condenser, and place the
setup in a heating mantle. Heat the mixture to reflux with continuous stirring for 2 hours.

Precipitation: After the reflux period, allow the reaction mixture to cool to room temperature.
A precipitate should form.

Isolation of Product: Pour the cooled mixture into a beaker containing 100 mL of cold
deionized water to ensure complete precipitation of the product.

Filtration: Collect the solid product by vacuum filtration using a Buchner funnel.

Washing: Wash the collected solid with cold deionized water (3 x 20 mL) to remove any
remaining acetic acid and unreacted starting materials.

Drying: Dry the crude product in a desiccator or a vacuum oven at 60-70°C to a constant
weight.

Recrystallization (Optional): For further purification, the crude product can be recrystallized
from ethanol.

Data Summary
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Parameter Value

Product Name 2-[(4-Nitrophenyl)carbamoyl]benzoic acid
Molecular Formula C14H10N20s

Molecular Weight ( g/mol ) 286.24

Theoretical Yield (g) 2.86

Experimental Yield (g) To be determined

Percent Yield (%) To be determined

Melting Point (°C) To be determined

Appearance To be determined (likely a solid)

Safety Precautions

o Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,
and chemical-resistant gloves.

» Glacial acetic acid is corrosive and has a strong odor. Handle with care.
» 4-Nitroaniline is toxic and can be absorbed through the skin. Avoid direct contact.
¢ Phthalic anhydride is an irritant. Avoid inhalation of dust.

» Dispose of all chemical waste according to institutional guidelines.

Visualization
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Caption: Experimental workflow for the synthesis of 2-[(4-Nitrophenyl)carbamoyl]benzoic
acid.

 To cite this document: BenchChem. [Step-by-step synthesis protocol for 2-[(4-
Nitrophenyl)carbamoyl]benzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b179000#step-by-step-synthesis-protocol-for-2-4-
nitrophenyl-carbamoyl-benzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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